Cas no 866014-57-5 (1-(2-chloropyridin-3-yl)-3-(furan-2-carbonyl)thiourea)

• Product Name: 1-(2-chloropyridin-3-yl)-3-(furan-2-carbonyl)thiourea
• CAS No: 866014-57-5
• MF: C₁₁H₈ClN₃O₂S
• MW: 281.718119621277
• CID: 5797003
• Update Time: 2025-05-26

1-(2-chloropyridin-3-yl)-3-(furan-2-carbonyl)thiourea Chemical and Physical Properties

Names and Identifiers

• N-[(2-chloropyridin-3-yl)carbamothioyl]furan-2-carboxamide
• 1-(2-chloropyridin-3-yl)-3-(furan-2-carbonyl)thiourea

• Inchi： 1S/C11H8ClN3O2S/c12-9-7(3-1-5-13-9)14-11(18)15-10(16)8-4-2-6-17-8/h1-6H,(H2,14,15,16,18)
• InChI Key： ACHZMBMZCATIQR-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C(NC(=S)NC1=CC=CN=C1Cl)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid and derivatives

Additional information on 1-(2-chloropyridin-3-yl)-3-(furan-2-carbonyl)thiourea

Comprehensive Overview of 1-(2-Chloropyridin-3-yl)-3-(furan-2-carbonyl)thiourea (CAS No. 866014-57-5)

The compound 1-(2-chloropyridin-3-yl)-3-(furan-2-carbonyl)thiourea (CAS No. 866014-57-5) is a specialized thiourea derivative that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. Its unique molecular structure, featuring a 2-chloropyridin-3-yl group and a furan-2-carbonyl moiety, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a building block for heterocyclic compounds, which are widely used in drug discovery and material science.

In recent years, the demand for thiourea derivatives has surged due to their versatility in synthesizing biologically active molecules. The furan-2-carbonyl component in this compound is notable for its role in enhancing binding affinity to target proteins, a feature highly sought after in the development of enzyme inhibitors. This aligns with current trends in precision medicine, where researchers focus on designing molecules with high specificity and minimal side effects. The compound's CAS No. 866014-57-5 is frequently searched in academic databases, reflecting its relevance in ongoing studies.

From a synthetic chemistry perspective, 1-(2-chloropyridin-3-yl)-3-(furan-2-carbonyl)thiourea offers several advantages. Its chloropyridine fragment is known for facilitating cross-coupling reactions, a cornerstone of modern organic synthesis. This property is particularly valuable in the context of green chemistry, where efficiency and atom economy are prioritized. Additionally, the thiourea backbone provides a stable scaffold for further functionalization, enabling the creation of diverse molecular libraries for high-throughput screening.

The agrochemical industry has also shown interest in this compound, as chloropyridine and furan derivatives are often associated with herbicidal and insecticidal activities. With the growing emphasis on sustainable agriculture, researchers are exploring its potential as a lead compound for developing next-generation crop protection agents. Its mechanism of action, possibly involving interference with metabolic pathways in pests, is a subject of active investigation.

Analytical characterization of CAS No. 866014-57-5 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the compound's purity and structural integrity, which are critical for reproducibility in research. The rise of computational chemistry tools has further accelerated its study, allowing for predictive modeling of its interactions with biological targets.

In summary, 1-(2-chloropyridin-3-yl)-3-(furan-2-carbonyl)thiourea represents a compelling example of how tailored molecular design can address contemporary challenges in drug discovery and agrochemical innovation. Its dual functionality, combining a chloropyridine and a furan-carbonyl group, positions it as a versatile intermediate for multidisciplinary research. As the scientific community continues to explore its applications, this compound is likely to remain a focal point in the quest for novel bioactive molecules.